![molecular formula C17H24N2O2 B176777 tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate CAS No. 186376-18-1](/img/structure/B176777.png)
tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate
Overview
Description
“tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is a chemical compound with the molecular formula C17H24N2O2 . It is used in research and is a part of the heterocyclic building blocks .
Synthesis Analysis
The synthesis of this compound involves a reaction with the compound obtained from a previous step in methanol . Palladium on carbon is added and the reaction mixture is refluxed for 30 minutes . Ammonium formate is then added slowly over a period of 15 minutes and stirred for 15 minutes at 70°C . The reaction mixture is filtered through a prewashed celite pad . The organic solvent is evaporated, a saturated solution of sodium bicarbonate is added, and the mixture is extracted with ethyl acetate . The organic layer is concentrated under reduced pressure to furnish the title compound .Molecular Structure Analysis
The molecular structure of “tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is represented by the formula C17H24N2O2 . The compound has a molecular weight of 288.39 .Physical And Chemical Properties Analysis
“tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate” is a solid at room temperature . It should be stored sealed in a dry environment at 2-8°C . The boiling point of the compound is not specified .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause an allergic skin reaction . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
tert-butyl N-(3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c1-17(2,3)21-16(20)18-15-13-10-19(11-14(13)15)9-12-7-5-4-6-8-12/h4-8,13-15H,9-11H2,1-3H3,(H,18,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYIFMNXUMIYQHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1C2C1CN(C2)CC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30432017 | |
Record name | tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30432017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
186376-18-1 | |
Record name | tert-Butyl (3-benzyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30432017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.